molecular formula C20H28O5 B12318631 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid

8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid

Cat. No.: B12318631
M. Wt: 348.4 g/mol
InChI Key: VIZZFMPBFLWOFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid (hereafter referred to as the target compound) is a diterpene lactone derivative with a complex polycyclic structure. Its core consists of a hexahydronaphthalene ring system substituted with hydroxyl, methyl, and a 5-oxo-2H-furan-4-yl-ethyl moiety. This compound shares structural homology with other terpene lactones, which are known for their bioactive properties, including anti-inflammatory and antimicrobial activities .

Properties

Molecular Formula

C20H28O5

Molecular Weight

348.4 g/mol

IUPAC Name

8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid

InChI

InChI=1S/C20H28O5/c1-12-11-16(21)20(3)14(17(22)23)5-4-6-15(20)19(12,2)9-7-13-8-10-25-18(13)24/h5,8,12,15-16,21H,4,6-7,9-11H2,1-3H3,(H,22,23)

InChI Key

VIZZFMPBFLWOFS-UHFFFAOYSA-N

Canonical SMILES

CC1CC(C2(C(C1(C)CCC3=CCOC3=O)CCC=C2C(=O)O)C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, such as hydroxylated, methylated, and carboxylated products, which can have different properties and applications .

Scientific Research Applications

8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid has a wide range of scientific research applications, including:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Investigated for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid involves its interaction with specific molecular targets and pathways. This compound can modulate enzyme activity, bind to receptors, and influence cellular signaling pathways, leading to its observed effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations

The target compound’s key structural features are compared below with similar molecules (see Table 1 ):

Table 1: Structural and Physicochemical Comparisons
Compound Name Substituent at Position 5 Molecular Weight (g/mol) logP Chiral Centers Key Functional Groups
Target compound 2-(5-oxo-2H-furan-4-yl)ethyl ~362.4* ~5.0† 4 Hydroxyl, carboxylic acid, lactone
(4aR,5S,6R,8aR)-5-[2-(furan-3-yl)ethyl]-5,6,8a-trimethyl-hexahydronaphthalene-1-carboxylic acid 2-(furan-3-yl)ethyl 318.5 5.076 4 Carboxylic acid, furan
Methyl 7,8-dihydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-3-yl)ethyl]-hexahydronaphthalene-1-carboxylate 2-(5-oxo-2H-furan-3-yl)ethyl + methyl ester ~376.4 3.8‡ 4 Methyl ester, dihydroxy, lactone
(4aS,5R,6S,8aS)-5-(2-(furan-3-yl)ethyl)-5,6,8a-trimethyl-octahydronaphthalene-1-carboxylic acid 2-(furan-3-yl)ethyl 318.5 5.076 4 Carboxylic acid, furan, saturated ring

*Estimated based on analogs ; †Predicted from Crippen’s method ; ‡Estimated due to methyl ester’s polarity.

Key Observations:

Substituent Effects: The 5-oxo-2H-furan-4-yl group in the target compound introduces a ketone oxygen, enhancing hydrogen-bonding capacity compared to the non-oxidized furan-3-yl group in analogs . This difference may influence receptor binding or metabolic stability.

Stereochemistry :

  • All analogs share a conserved stereochemical configuration (e.g., 4aR,5S,6R in ), which is critical for maintaining the terpene lactone’s bioactive conformation.

Physicochemical Properties

  • Lipophilicity : The target compound’s predicted logP (~5.0) aligns with analogs like the furan-3-yl derivative (logP = 5.076), indicating moderate lipophilicity suitable for membrane permeability .
  • Solubility : The hydroxyl and carboxylic acid groups enhance aqueous solubility compared to methyl ester derivatives (e.g., ), which have higher logP (~3.8) due to esterification .

Stability and Metabolism

  • Lactone Ring Stability: The 5-oxo group in the target compound’s furan ring may increase susceptibility to hydrolysis compared to non-oxidized furans .

Biological Activity

The compound 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid (C20H28O4) is a complex organic molecule that has garnered attention for its potential biological activities. This article synthesizes available research findings regarding its biological properties, including toxicity, receptor interactions, and therapeutic potentials.

Chemical Structure

The chemical structure of the compound can be represented as follows:

C20H28O4\text{C}_{20}\text{H}_{28}\text{O}_{4}

This structure features a hexahydronaphthalene core with hydroxyl and carboxylic acid functional groups that contribute to its biological activity.

Biological Activity Overview

The biological activities of this compound have been evaluated through various assays focusing on different aspects such as toxicity, receptor binding, and antioxidant properties.

Toxicity Profile

A comprehensive toxicity evaluation reveals significant insights into the compound's safety profile:

Toxicity Parameter Value
Carcinogenicity (binary)98.00%
Eye irritation91.84%
Skin irritation55.09%
Hepatotoxicity55.69%
Respiratory toxicity62.22%
Acute Oral ToxicityIII (75.38%)

These results indicate a high potential for irritation and toxicity in various biological systems .

Receptor Interactions

The compound exhibits notable interactions with several biological receptors:

Receptor Type Binding Affinity
Estrogen Receptor Binding85.73%
Androgen Receptor Binding58.10%
Thyroid Receptor Binding66.26%
Glucocorticoid Receptor Binding74.29%
Aromatase Binding79.18%

These interactions suggest that the compound may influence hormonal pathways and could be relevant for therapeutic applications targeting endocrine disorders .

Antioxidant and Antiproliferative Activities

Research has demonstrated that the compound possesses antioxidant properties which are crucial in mitigating oxidative stress-related diseases:

  • DPPH Radical Scavenging Activity: IC50 values indicate effective scavenging ability.
  • Antiproliferative Effects: The compound shows significant cytotoxic effects against various carcinoma cell lines with IC50 values ranging from 0.82±0.140.82\pm 0.14 to 231.18±46.13μg/mL231.18\pm 46.13\mu g/mL, indicating its potential as an anticancer agent .

Case Studies

  • Case Study on Antioxidant Activity: In a study involving extracts from Eunicella cavolini, fractions containing the compound demonstrated high phenolic content correlating with antioxidant activity measured through DPPH and ABTS assays .
  • Study on Cytotoxicity: A screening of various extracts showed that the presence of this compound contributed to the overall cytotoxicity observed against human fibroblast cells and several cancer cell lines .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.